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Compound of Interest

Compound Name: Ethyl Tetradecanoate-d27

Cat. No.: B565284 Get Quote

Essential Safety and Handling Guide for Ethyl
Tetradecanoate-d27
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for Ethyl Tetradecanoate-d27. It is intended for researchers, scientists, and

professionals in drug development to ensure the safe handling of this compound in a laboratory

setting.

I. Understanding the Compound
Ethyl Tetradecanoate-d27 is a deuterated form of Ethyl Tetradecanoate (also known as Ethyl

Myristate). The primary safety considerations for a stable isotope-labeled compound like this

are determined by the chemical properties of the parent, unlabeled molecule.[1] The deuterium

labeling does not significantly alter the chemical reactivity or toxicity of the substance.[1]

Therefore, the safety precautions are analogous to those for the non-deuterated form.

Key Chemical Properties:

Appearance: Colorless to pale yellow liquid.[2][3]

Odor: Faint, oily, and fatty.[3]

Solubility: Insoluble in water; soluble in alcohols and organic solvents.[2][3]
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II. Personal Protective Equipment (PPE)
To ensure personal safety and prevent exposure, the following personal protective equipment

(PPE) is mandatory when handling Ethyl Tetradecanoate-d27:

Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with

government standards such as NIOSH (US) or EN 166 (EU).[4]

Hand Protection: Use chemically resistant gloves. Always inspect gloves for integrity before

use and use proper glove removal techniques to avoid skin contact.[4]

Body Protection: Wear a lab coat or long-sleeved clothing to prevent skin contact.[5]

Respiratory Protection: Under normal conditions with adequate ventilation, respiratory

protection is not required.[5] However, if working in a poorly ventilated area or if vapors are

generated, use a suitable respirator.

III. Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize vapor

inhalation.[1][6]

Ensure that an eyewash station and a safety shower are readily accessible and in close

proximity to the workstation.[5]

2. Handling the Compound:

Avoid direct contact with skin, eyes, and clothing.[7]

Do not eat, drink, or smoke in the handling area.[7]

Use only non-sparking tools to prevent ignition sources.[7]

Keep containers tightly sealed when not in use to prevent contamination and evaporation.[7]
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3. Storage:

Store in a cool, dry, and well-ventilated area.[3][6]

Keep away from incompatible materials such as strong oxidizing agents and strong acids.[3]

The recommended storage temperature is room temperature or between 2–8 °C.[2][8][9]

IV. Emergency Procedures
In case of Eye Contact: Immediately flush the eyes with copious amounts of water for at

least 15 minutes, making sure to rinse under the eyelids. Seek medical attention.[5][7]

In case of Skin Contact: Promptly wash the affected area with soap and plenty of water.

Remove any contaminated clothing. If irritation persists, seek medical attention.[3][5][7]

If Inhaled: Move the individual to fresh air. If breathing is difficult or stops, administer artificial

respiration if trained to do so and seek immediate medical attention.[5][7]

If Swallowed: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[4][7]

In Case of a Spill: Evacuate the area and ensure adequate ventilation. Remove all sources

of ignition. Absorb the spill with an inert material (e.g., sand, earth) and place it in a suitable,

closed container for disposal.[10]

V. Disposal Plan
Dispose of Ethyl Tetradecanoate-d27 and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations. Do not allow the chemical to

enter drains, sewers, or watercourses.[10] Waste materials should be placed in appropriate,

labeled containers for disposal by a licensed waste management company.

VI. Quantitative Data Summary
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Property Value

Molecular Formula C₁₆H₅D₂₇O₂

Molecular Weight ~283.69 g/mol

Melting Point 11-12 °C (for Ethyl Tetradecanoate)[2]

Boiling Point
178-180 °C at 12 mm Hg (for Ethyl

Tetradecanoate)[2]

Flash Point >110 °C (>230 °F) (for Ethyl Tetradecanoate)[2]

Density 0.86 g/mL at 25 °C (for Ethyl Tetradecanoate)[2]

VII. Experimental Workflow Visualization
The following diagram illustrates the standard workflow for the safe handling of Ethyl
Tetradecanoate-d27, from initial preparation to final disposal.
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Safe Handling Workflow for Ethyl Tetradecanoate-d27
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Caption: Workflow for safe handling of Ethyl Tetradecanoate-d27.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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